Cas no 1611-38-7 (4-(4-Fluorophenyl)-3-buten-2-one)

4-(4-Fluorophenyl)-3-buten-2-one structure
1611-38-7 structure
Product Name:4-(4-Fluorophenyl)-3-buten-2-one
CAS No:1611-38-7
MF:C10H9FO
MW:164.176266431808
CID:117873
PubChem ID:5702888
Update Time:2025-04-18

4-(4-Fluorophenyl)-3-buten-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluorophenyl)but-1-en-3-one
    • 3-Buten-2-one,4-(4-fluorophenyl)-
    • 4-(4-Fluorophenyl)-3-buten-2-one
    • 4-fluorobenzylideneacetone
    • 1-(4-Fluorophenyl)but-1-en-3-one 97%
    • MFCD00205144
    • AKOS005069663
    • 1D-016
    • 1611-38-7
    • 3-Buten-2-one, 4-(4-fluorophenyl)-
    • A810231
    • SCHEMBL1404995
    • DTXSID90876251
    • (E)-4-(4-fluorophenyl)but-3-en-2-one
    • J-501971
    • IXOKEPVAYTWJGM-NSCUHMNNSA-N
    • Z1201619760
    • CHEMBL72445
    • 1-(4-fluorophenyl)but-1-en-3-one, AldrichCPR
    • (3E)-4-(4-fluorophenyl)but-3-en-2-one
    • 4-(4-fluorophenyl)but-3-en-2-one
    • Inchi: 1S/C10H9FO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h2-7H,1H3/b3-2+
    • InChI Key: IXOKEPVAYTWJGM-NSCUHMNNSA-N
    • SMILES: FC1C=CC(/C=C/C(C)=O)=CC=1

Computed Properties

  • Exact Mass: 164.06400
  • Monoisotopic Mass: 164.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 1.107
  • Boiling Point: 110-112°C 1mm
  • Flash Point: 104.4°C
  • Refractive Index: 1.544
  • PSA: 17.07000
  • LogP: 2.42790

4-(4-Fluorophenyl)-3-buten-2-one Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38-22
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT

4-(4-Fluorophenyl)-3-buten-2-one Pricemore >>

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